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A Meta-Analysis of Clinical Trials Involving Aluminum and Magnesium Hydroxide Antacids: A

Comparative Guide

This guide provides a comprehensive meta-analysis of clinical trials involving antacids

containing aluminum and magnesium hydroxide. It is intended for researchers, scientists, and

drug development professionals, offering an objective comparison of their performance with

other alternatives, supported by experimental data.

Efficacy of Aluminum and Magnesium Hydroxide
Antacids
Antacids containing a combination of aluminum hydroxide and magnesium hydroxide are a

mainstay for the rapid relief of heartburn and dyspepsia. Their primary mechanism of action is

the chemical neutralization of gastric acid.[1][2][3] The combination of these two agents is

strategic: aluminum hydroxide tends to cause constipation, while magnesium hydroxide can

induce diarrhea; used together, they balance these gastrointestinal side effects.[4]

Clinical studies have demonstrated their efficacy in providing symptomatic relief. For instance,

one study showed that an aluminum/magnesium hydroxide formulation could increase gastric

pH for approximately 26 minutes and provide heartburn relief for up to 82 minutes.[5]
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When compared to other acid-suppressing agents, the performance of aluminum-magnesium

hydroxide antacids varies. A double-blind clinical study on patients with duodenal ulcers

showed that both an antacid with dihydroxyaluminum-sodium carbonate and one with

aluminum and magnesium hydroxides resulted in ulcer healing rates (71% and 75%,

respectively) comparable to the H2-receptor antagonist ranitidine (79%) after four weeks of

treatment.[6] All treatments were significantly more effective than the placebo, which had a

healing rate of 47%.[6]

However, in the treatment of gastro-esophageal reflux symptoms, a comparative crossover

study found that an alginate-containing reflux suppressant provided good symptom relief in

84% of patients, compared to only 23% for an antacid gel with magnesium and aluminum

hydroxide.[7] Furthermore, 68% of patients using the alginate formulation experienced relief

within 15 minutes, versus only 9% of those on the antacid.[7]

Pharmacokinetics and Safety Profile
The systemic absorption of aluminum and magnesium from antacids is generally low, which is

a key aspect of their safety profile.[8][9] A study in healthy women found no absorption of

aluminum from an antacid containing magaldrate (a complex of aluminum and magnesium

hydroxides), and magnesium absorption remained within the normal range.[8][9] This supports

their use as a first-line treatment for heartburn in pregnancy when lifestyle modifications are

insufficient.[8]

However, it is important to note that antacids can interact with the absorption of other drugs.[3]

[10] The alteration of gastric pH and the potential for chelation can affect the bioavailability of

various medications.[11] For instance, co-administration of an aluminum/magnesium hydroxide

antacid with the antibiotic tebipenem pivoxil hydrobromide resulted in an approximate 11%

decrease in total drug exposure (AUC) and a 22% lower maximum concentration (Cmax).[12]

Data Summary
Table 1: Comparative Efficacy in Duodenal Ulcer Healing
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Treatment Group Ulcer Healing Rate (4 weeks)

Dihydroxyaluminum-sodium carbonate 71%

Aluminum and magnesium hydroxides 75%

Ranitidine 79%

Placebo 47%

(Data from a controlled, double-blind clinical

study in 153 patients with duodenal ulcer

disease)[6]

Table 2: Symptom Relief in Gastro-Esophageal Reflux
Treatment Group Good Symptom Relief Relief within 15 minutes

Liquid Gaviscon (Alginate-

antacid)
84% 68%

Magnesium-aluminum antacid

gel
23% 9%

(Data from a comparative

crossover study in 44 patients)

[7]

Table 3: Pharmacokinetic Interaction with Tebipenem
Pivoxil Hydrobromide (TBP-PI-HBr)
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Parameter
TBP-PI-HBr with Al/Mg
Hydroxide Antacid
(Geometric Mean Ratio)

90% Confidence Interval

Total Exposure (AUC) 89.2 83.2, 95.7

Maximum Concentration

(Cmax)
78.4 67.9, 90.6

(Data from a 3-period, fixed

sequence study in 20 subjects)

[12]

Experimental Protocols
Duodenal Ulcer Healing Clinical Trial Methodology[6]

Study Design: A controlled, double-blind clinical study.

Participants: 153 patients with endoscopically confirmed duodenal ulcers.

Interventions: Patients were treated for 4 weeks with one of the following:

Dihydroxyaluminum-sodium carbonate

Aluminum and magnesium hydroxides (Alumag)

Ranitidine

Placebo

Efficacy Assessment:

Ulcer healing ratio determined by endoscopy at the end of the 4-week treatment period.

Disappearance of ulcer pain.

Subjective and objective (biochemical analyses) drug tolerance.

Effect on gastric mucosa assessed by endoscopy, histology, and morphometry.
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Pharmacokinetic Study of Aluminum and Magnesium
Absorption[8]

Study Design: An open-label, controlled, randomized, one-treatment study with a two-group

design.

Participants: Healthy women in a fed state.

Intervention:

Group A (n=8): Received a single sachet containing 500 mg of sodium alginate, 267 mg of

sodium bicarbonate, 800 mg of magaldrate, and 120 mg of simethicone after a standard

breakfast.

Group B (n=2): Received no medication.

Sampling: Blood samples were collected at -12, -6, -1 hours (basal) and at multiple time

points up to 12 hours after administration.

Quantification Method: Inductively coupled plasma-mass spectrometry (ICP-MS) was used

to quantify aluminum and magnesium ions in the blood samples.
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Caption: Mechanism of action of aluminum and magnesium hydroxide antacids.
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Caption: A typical clinical trial workflow for assessing antacid efficacy.
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To cite this document: BenchChem. [A meta-analysis of clinical trials involving aluminum and
magnesium hydroxide antacids.]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1210420#a-meta-analysis-of-clinical-trials-involving-
aluminum-and-magnesium-hydroxide-antacids]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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